Cas no 144089-95-2 (9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one)

9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one structure
144089-95-2 structure
Product Name:9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one
CAS No:144089-95-2
MF:C67H49N5O8
MW:1052.13467669487
CID:6645141
Update Time:2024-03-08

9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one
    • Inchi: 1S/C67H49N5O8/c73-59-60(80-67(44-26-8-3-9-27-44)49-32-14-20-38-55(49)78-56-39-21-15-33-50(56)67)57(40-75-66(43-24-6-2-7-25-43)47-30-12-18-36-53(47)77-54-37-19-13-31-48(54)66)79-63(59)72-41-68-58-61(72)69-64(70-62(58)74)71-65(42-22-4-1-5-23-42)45-28-10-16-34-51(45)76-52-35-17-11-29-46(52)65/h1-39,41,57,59-60,63,73H,40H2,(H2,69,70,71,74)/t57-,59+,60-,63-/m1/s1
    • InChI Key: KBZFDVCETYKUJL-ALTUUVJESA-N
    • SMILES: N1C2=C(N=C(NC3(C4=CC=CC=C4)C4=C(C=CC=C4)OC4=C3C=CC=C4)NC2=O)N([C@@H]2O[C@H](COC3(C4=CC=CC=C4)C4=C(C=CC=C4)OC4=C3C=CC=C4)[C@@H](OC3(C4=CC=CC=C4)C4=C(C=CC=C4)OC4=C3C=CC=C4)[C@@H]2O)C=1

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 13.00±0.70(Predicted)
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